2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate

• IUPAC Name: 2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16N2O6/c1-24-10-11-25-17(21)13-2-6-14(7-3-13)18-16(20)12-4-8-15(9-5-12)19(22)23/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: GSVPIJFRBHOZIW-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate, also known as MNBA, is a chemical compound that has been widely used in scientific research. It is a member of the benzamide family and is commonly used as a probe to study the binding of small molecules to proteins.

Mechanism of Action

2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate works by binding to a specific protein target and altering its activity. The exact mechanism of action of this compound is not fully understood, but it is believed to work by binding to a specific site on the protein and altering its conformation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and to alter the activity of specific protein targets. This compound has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate in lab experiments is its specificity. This compound can be used to target specific protein targets, which can help researchers to identify potential drug candidates. However, one of the main limitations of using this compound is its toxicity. This compound has been shown to be toxic to certain cell lines, which can limit its use in certain experiments.

Future Directions

There are several future directions for 2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate research. One potential direction is to study the structure and function of specific protein targets using this compound. Another potential direction is to use this compound to identify potential drug candidates for the treatment of specific diseases. Additionally, future research could focus on developing new synthesis methods for this compound and other benzamide compounds.

Scientific Research Applications

2-methoxyethyl 4-[(4-nitrobenzoyl)amino]benzoate has been widely used as a probe to study the binding of small molecules to proteins. It is commonly used in drug discovery research to identify potential drug candidates that can bind to a specific protein target. This compound can also be used to study the structure and function of proteins and to identify potential protein-protein interactions.